![molecular formula C20H19N3O6S2 B4672657 N-(4-{[(3,4-dimethylphenyl)amino]sulfonyl}phenyl)-4-nitrobenzenesulfonamide](/img/structure/B4672657.png)
N-(4-{[(3,4-dimethylphenyl)amino]sulfonyl}phenyl)-4-nitrobenzenesulfonamide
Overview
Description
N-(4-{[(3,4-dimethylphenyl)amino]sulfonyl}phenyl)-4-nitrobenzenesulfonamide, commonly known as DAS181, is a small molecule drug that has been studied for its potential therapeutic applications in various respiratory viral infections. It is a potent inhibitor of sialidase activity, which is essential for the replication of many respiratory viruses, including influenza virus, parainfluenza virus, and respiratory syncytial virus.
Mechanism of Action
DAS181 works by inhibiting the activity of sialidase, which is an enzyme that is essential for the replication of many respiratory viruses. Sialidase is responsible for cleaving sialic acid residues from the surface of host cells, which allows the virus to enter and infect the cell. By inhibiting sialidase activity, DAS181 prevents the virus from entering and infecting the host cell.
Biochemical and Physiological Effects:
DAS181 has been shown to have minimal toxicity in vitro and in vivo. In preclinical studies, it has been shown to be well-tolerated and to have a favorable safety profile. It has also been shown to have a low potential for drug-drug interactions.
Advantages and Limitations for Lab Experiments
One of the main advantages of DAS181 is its broad-spectrum activity against several respiratory viruses. This makes it a promising candidate for the development of therapeutics for respiratory viral infections. However, one of the limitations of DAS181 is its relatively short half-life, which may limit its effectiveness in vivo.
Future Directions
There are several potential future directions for the development of DAS181. One possible direction is the development of combination therapies that include DAS181 and other antiviral agents. Another possible direction is the development of new formulations of DAS181 that have a longer half-life and improved pharmacokinetic properties. Additionally, further studies are needed to determine the optimal dosing regimen and duration of treatment for DAS181 in various respiratory viral infections.
Scientific Research Applications
DAS181 has been extensively studied for its potential therapeutic applications in various respiratory viral infections. In preclinical studies, it has been shown to be effective against several strains of influenza virus, parainfluenza virus, and respiratory syncytial virus. It has also been shown to be effective in animal models of these infections.
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-4-[(4-nitrophenyl)sulfonylamino]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O6S2/c1-14-3-4-17(13-15(14)2)22-31(28,29)19-9-5-16(6-10-19)21-30(26,27)20-11-7-18(8-12-20)23(24)25/h3-13,21-22H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCCGCAMEACEBNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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